Cas no 2680648-15-9 (2-(3-Nitrophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid)

• Product Name: 2-(3-Nitrophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid
• CAS No: 2680648-15-9
• MF: C₁₀H₇F₃N₂O₅
• MW: 292.168193101883
• CID: 5630960
• PubChem ID: 165938233
• Update Time: 2025-05-20

2-(3-Nitrophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-nitrophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid
• EN300-28288598
• 2680648-15-9
• 2-(3-Nitrophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid

• Inchi： 1S/C10H7F3N2O5/c11-10(12,13)9(18)14-7(8(16)17)5-2-1-3-6(4-5)15(19)20/h1-4,7H,(H,14,18)(H,16,17)
• InChI Key： AAXKBTJPOLADEO-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)C1C=CC=C(C=1)[N+](=O)[O-])=O)(F)F

Computed Properties

• Exact Mass: 292.03070581g/mol
• Monoisotopic Mass: 292.03070581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 112Ų

Additional information on 2-(3-Nitrophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid

Introduction to 2-(3-Nitrophenyl)-2-(2,2,2-trifluoroacetamido)acetic Acid (CAS No. 2680648-15-9)

2-(3-Nitrophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2680648-15-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both nitro and amide functional groups, which contribute to its unique chemical properties and potential biological activities. The structural motif of this compound, featuring a 3-nitrophenyl moiety linked to a trifluoroacetamide group via an acetic acid backbone, positions it as a promising candidate for further exploration in drug discovery and development.

The significance of CAS No. 2680648-15-9 lies in its potential applications as an intermediate in the synthesis of more complex pharmacophores. The nitro group in the 3-nitrophenyl moiety is a well-known pharmacological scaffold that has been extensively studied for its role in modulating various biological pathways. In particular, nitroaromatic compounds have demonstrated efficacy in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The introduction of fluorine atoms in the trifluoroacetamide portion of the molecule enhances its metabolic stability and lipophilicity, making it an attractive candidate for oral administration and improved bioavailability.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinity and interactions of this compound with biological targets. Studies suggest that the combination of the nitro group and the amide functionality may facilitate selective binding to enzymes or receptors involved in disease processes. For instance, preliminary computational studies have indicated that derivatives of this compound could interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammation and pain signaling pathways.

In the realm of medicinal chemistry, the development of novel therapeutic agents often relies on the modification of existing scaffolds to optimize pharmacokinetic and pharmacodynamic properties. The structural features of 2-(3-Nitrophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid make it a versatile building block for designing molecules with enhanced efficacy and reduced side effects. The trifluoromethyl group is particularly noteworthy, as it has been shown to improve metabolic stability and reduce susceptibility to degradation by enzymatic processes. This characteristic is especially valuable in drug development, where long-term bioavailability is a critical factor.

Moreover, the 3-nitrophenyl group offers opportunities for further functionalization through chemical transformations such as reduction or hydrolysis. These modifications can lead to new derivatives with distinct biological activities, expanding the potential applications of this compound in therapeutic contexts. For example, reducing the nitro group to an amino group could yield a precursor for synthesizing Schiff bases or other nitrogen-containing heterocycles known for their bioactivity.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic profiles. The presence of fluorine atoms in the trifluoroacetamide moiety aligns with this trend, as fluorine substitution is often associated with increased binding affinity and reduced metabolic clearance. This makes CAS No. 2680648-15-9 an intriguing candidate for further investigation into its potential as a lead compound or intermediate in drug synthesis.

Recent experimental studies have begun to explore the biological activity of this compound using both in vitro and in vivo models. Preliminary results suggest that certain derivatives may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines or enzymes. Additionally, the structural similarity to known bioactive molecules has prompted researchers to investigate its potential role in treating neurological disorders or metabolic diseases where nitroaromatic compounds have shown promise.

The synthesis of 2-(3-Nitrophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by condensation steps to introduce the amide functionality. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability.

In conclusion, CAS No. 2680648-15-9, corresponding to 2-(3-Nitrophenyl)-2-(2,2,2-trifluoroacetamido)acetic acid, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its combination of a nitro group and trifluoromethyl-substituted amide makes it a valuable scaffold for developing novel therapeutic agents with improved pharmacokinetic properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts aimed at addressing various human diseases.